Cas no 1235083-29-0 (4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide)

• Product Name: 4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide
• CAS No: 1235083-29-0
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 5941164
• PubChem ID: 49688246
• Update Time: 2025-06-11

4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide
• 4-ethoxy-N-[(1-methylsulfonylpiperidin-4-yl)methyl]benzamide
• F5033-2860
• 4-ethoxy-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzamide
• 1235083-29-0
• VU0631222-1
• 4-ethoxy-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide
• AKOS024492023

• Inchi： 1S/C16H24N2O4S/c1-3-22-15-6-4-14(5-7-15)16(19)17-12-13-8-10-18(11-9-13)23(2,20)21/h4-7,13H,3,8-12H2,1-2H3,(H,17,19)
• InChI Key： PTKIUZOCKLQAFO-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(S(C)(=O)=O)CC1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 340.14567842g/mol
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide

Introduction to 4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide (CAS No: 1235083-29-0)

4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide (CAS No: 1235083-29-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, represents a fusion of benzamide and piperidine moieties, which are widely recognized for their pharmacological significance. The presence of an ethoxy group and a 1-methanesulfonyl substituent on the piperidine ring further enhances its potential as a bioactive molecule.

The synthesis and characterization of this compound have been the subject of extensive studies, particularly in the context of developing novel therapeutic agents. The benzamide core is a well-documented pharmacophore in drug discovery, often associated with anti-inflammatory, analgesic, and neuroprotective properties. When combined with the piperidine scaffold, which is known for its role in modulating central nervous system activity, the compound exhibits promising prospects for therapeutic intervention.

In recent years, there has been a surge in research focusing on the development of small molecules that can modulate neurotransmitter systems. 4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide has been identified as a potential candidate due to its structural features that suggest interactions with various biological targets. Specifically, the 1-methanesulfonyl group on the piperidine ring is believed to enhance binding affinity to certain receptors, making it a valuable scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Current research indicates that modulators of neurotransmitter release and reuptake are crucial in managing conditions such as depression, anxiety, and cognitive impairments. The structural design of 4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide aligns well with this goal, as it incorporates elements known to interact with serotonin and dopamine pathways.

Moreover, the ethoxy group at the para position relative to the amide bond in the benzamide moiety plays a critical role in determining the compound's pharmacokinetic properties. This substitution pattern has been shown to influence solubility, metabolic stability, and overall bioavailability—key factors in drug development. The optimization of these properties is essential for translating preclinical findings into effective clinical therapies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have revealed that 4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide can interact with both presynaptic and postsynaptic receptors, suggesting its potential as a dual-action therapeutic agent. This dual-targeting capability could lead to more comprehensive treatment strategies for neurological disorders compared to single-target drugs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic aromatic substitution to introduce the 1-methanesulfonyl group onto the piperidine ring followed by condensation with ethoxymethyl chloroformate to form the benzamide derivative. Advances in green chemistry principles have also been applied to minimize waste and improve sustainability in its production process.

In vitro studies have demonstrated promising results regarding the pharmacological activity of 4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide. Initial assays indicate potent inhibition of enzymes involved in neurotransmitter metabolism, such as monoamine oxidase (MAO) inhibitors. Additionally, preliminary toxicity studies suggest that the compound exhibits favorable safety profiles at therapeutic doses.

The integration of cutting-edge analytical techniques has further enhanced our understanding of this compound's behavior. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and identifying any potential impurities or degradation products. These analytical methods are crucial for ensuring compliance with regulatory standards before clinical trials can commence.

The future direction of research on 4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide includes exploring its efficacy in animal models of neurological disorders. Preclinical studies are planned to evaluate its cognitive-enhancing effects as well as its potential side effects. Such studies will provide valuable insights into its therapeutic potential and guide subsequent human clinical trials.

Collaborations between academic institutions and pharmaceutical companies are essential for advancing this research from bench to market. The interdisciplinary nature of medicinal chemistry requires expertise from synthetic chemists, pharmacologists, bioinformaticians, and clinicians working together toward common goals. Such collaborations can accelerate the development pipeline for novel therapeutics like 4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide.

In conclusion,4-ethoxy-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide (CAS No: 1235083-29-0) represents a significant advancement in pharmaceutical research due to its innovative structure and promising biological activities. Its potential applications in treating neurological disorders highlight its importance as a lead compound for further development. With continued research efforts and strategic collaborations,this molecule holds great promise for improving patient outcomes worldwide.